Cas no 474317-63-0 (1-Benzyl-pyrrolidine-3-carboxylic Acid hydrazide)

• Product Name: 1-Benzyl-pyrrolidine-3-carboxylic Acid hydrazide
• CAS No: 474317-63-0
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 328557
• PubChem ID: 329771079
• Update Time: 2025-05-20

1-Benzyl-pyrrolidine-3-carboxylic Acid hydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylicacid, 1-(phenylmethyl)-, hydrazide
• 1-Benzyl-pyrrolidine-3-carboxylic acid hydrazide
• 1-Benzylpyrrolidine-3-carboxylic acid hydrazide
• 1-Benzyl-Pyrrolidine-3-Carboxylic Acid Hydrazine
• 1-benzylpyrrolidine-3-carbohydrazide
• AKOS015839139
• 3-Pyrrolidinecarboxylicacid,1-(phenylmethyl)-,hydrazide
• 1-Benzyl-pyrrolidine-3-carboxylic acid hydrazide, AldrichCPR
• DTXSID20392272
• MFCD04038483
• FT-0644713
• 474317-63-0
• ZTA31763
• AB17097
• CS-0358107
• G83482
• 1-Benzyl-pyrrolidine-3-carboxylic Acid hydrazide

• MDL： MFCD04038483
• Inchi： 1S/C12H17N3O/c13-14-12(16)11-6-7-15(9-11)8-10-4-2-1-3-5-10/h1-5,11H,6-9,13H2,(H,14,16)
• InChI Key： UWQSMZMXPUMBSX-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC2C=CC=CC=2)C1)NN

Computed Properties

• Exact Mass: 219.13700
• Monoisotopic Mass: 219.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.183
• Melting Point: 83°C
• Boiling Point: 402.5°C at 760 mmHg
• Flash Point: 197.2°C
• Refractive Index: 1.593
• PSA: 58.36000
• LogP: 1.52750

1-Benzyl-pyrrolidine-3-carboxylic Acid hydrazide Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-Benzyl-pyrrolidine-3-carboxylic Acid hydrazide

Comprehensive Overview of 1-Benzyl-pyrrolidine-3-carboxylic Acid Hydrazide (CAS No. 474317-63-0): Properties, Applications, and Research Insights

1-Benzyl-pyrrolidine-3-carboxylic Acid hydrazide (CAS No. 474317-63-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This hydrazide derivative, characterized by the presence of a benzyl group and a pyrrolidine ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₇N₃O, and precise molecular weight of 219.29 g/mol make it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for pyrrolidine-based compounds has surged, driven by their prominence in drug discovery and material science. Researchers frequently explore 1-Benzyl-pyrrolidine-3-carboxylic Acid hydrazide for its role in synthesizing heterocyclic scaffolds, which are pivotal in developing kinase inhibitors, antimicrobial agents, and neuroprotective compounds. The compound’s hydrazide functional group enhances its reactivity, enabling facile conjugation with carbonyl-containing molecules—a feature highly sought after in medicinal chemistry.

The synthesis of CAS No. 474317-63-0 typically involves multi-step organic reactions, including the condensation of 1-Benzyl-pyrrolidine-3-carboxylic acid with hydrazine derivatives under controlled conditions. Advanced purification techniques such as column chromatography or recrystallization ensure high purity (>98%), which is critical for research reproducibility. Analytical methods like HPLC, NMR, and mass spectrometry are routinely employed to validate its structural integrity and assess batch-to-batch consistency.

From an application standpoint, this compound has been investigated for its potential in peptide mimetics and enzyme inhibitor design. Its pyrrolidine core mimics proline-like structures, making it a candidate for modulating protein-protein interactions. Additionally, the benzyl moiety offers lipophilicity, which can improve membrane permeability—a key consideration in optimizing drug bioavailability. These attributes align with current trends in targeted drug delivery and small-molecule therapeutics, topics frequently searched in academic and industrial databases.

Environmental and safety profiles of 1-Benzyl-pyrrolidine-3-carboxylic Acid hydrazide are also under scrutiny, reflecting broader societal concerns about sustainable chemistry. While not classified as hazardous under standard regulations, proper handling protocols (e.g., glove use, ventilation) are recommended during laboratory procedures. This aligns with the growing emphasis on green chemistry principles and eco-friendly synthesis—a hotspot in contemporary scientific discourse.

In summary, CAS No. 474317-63-0 represents a chemically intriguing and functionally diverse compound with expanding relevance in life sciences. Its integration into cutting-edge research on drug discovery, bioconjugation, and molecular probes underscores its enduring value. As synthetic methodologies evolve, this compound is poised to remain a focal point for innovations addressing unmet medical and technological challenges.